Cas no 10067-98-8 (Benzothiazole, 2-[(2-nitrophenyl)thio]-)

• Product Name: Benzothiazole, 2-[(2-nitrophenyl)thio]-
• CAS No: 10067-98-8
• MF: C₁₃H₈N₂O₂S₂
• MW: 288.344820022583
• CID: 1126303
• Update Time: 2024-07-27

Benzothiazole, 2-[(2-nitrophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 2-[(2-nitrophenyl)thio]-

• Inchi： 1S/C13H8N2O2S2/c16-15(17)10-6-2-4-8-12(10)19-13-14-9-5-1-3-7-11(9)18-13/h1-8H
• InChI Key： LSMARWVVTBQUPM-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N=C1SC1=CC=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 288.00284

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Melting Point: 106 °C
• Boiling Point: 468.7±47.0 °C(Predicted)
• PSA: 56.03
• pka: -0.33±0.10(Predicted)